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Compound of Interest

Compound Name: Boc-D-glu-oet dcha
CAS No.: 449171-15-7
Cat. No.: B558527
Get Quote
. J

Boc-D-glu-oet dcha is the dicyclohexylammonium (DCHA) salt of the a-ethyl ester of N-Boc-
protected D-glutamic acid. The DCHA salt form is often preferred as it typically yields a stable,
crystalline solid that is easier to handle and purify compared to the free acid.

It is crucial to note that there can be ambiguity in CAS numbers for such specialized reagents.
Researchers should always verify the identity of the compound with the supplier's
documentation. For the purpose of this guide, we will reference the most commonly cited
information.

Table 1: Physicochemical Properties of Boc-D-glu-oet dcha
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Property Value Source

(4S)-4-{|(tert-
butoxy)carbonylJamino}-5-

Chemical Name Y) v ) ) [1]
ethoxy-5-oxopentanoic

acid;dicyclohexylamine

Boc-Glu-OEt DCHA, Boc-L-
Synonyms . [1]
Glutamic Acid Ethyl Ester

CAS Number 449171-15-7 / 86938-17-2 [21[3]
Molecular Formula C12H21NOE6 (Free Acid) [2]
Molecular Weight 275.3 g/mol (Free Acid) [2]
Appearance Solid N/A
Storage Temperature 2-8°C [1]

Section 2: Hazard Identification and Risk
Assessment

While specific toxicological data for Boc-D-glu-oet dcha is limited, a robust safety assessment
can be conducted by analyzing the hazards of its constituent parts and related chemical
structures. The primary hazards are associated with irritation and potential harm if ingested or
inhaled.

The Safety Data Sheet for the closely related N-Boc-L-glutamic acid classifies it with the
following hazards.[4] It is prudent to assume Boc-D-glu-oet dcha carries similar risks.

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement
Acute toxicity, oral (Category 4) H302: Harmful if swallowed
Skin corrosion/irritation (Category 2) H315: Causes skin irritation

Serious eye damage/eye irritation (Category 2A)  H319: Causes serious eye irritation

Specific target organ toxicity, single exposure ] S
H335: May cause respiratory irritation
(Category 3)

The dicyclohexylamine component is known for its strong, ammoniacal odor and can be
corrosive.[5] Therefore, handling should always be performed in a well-ventilated area to avoid
inhalation of any dust or vapors.

Section 3: Safe Handling and Personal Protective
Equipment (PPE)

A proactive approach to safety involves a combination of proper engineering controls and
appropriate personal protective equipment. The causality is clear: minimizing exposure is the
most effective way to prevent adverse health effects.

Engineering Controls

o Ventilation: All handling of solid Boc-D-glu-oet dcha and its solutions should be conducted
within a certified chemical fume hood. This is the primary defense against inhaling dust
particles or vapors.

« Static Control: While not highly explosive, fine chemical dust can pose an explosion risk. Use
non-sparking tools and prevent electrostatic discharge.[2]

Personal Protective Equipment (PPE)

The selection of PPE is dictated by the potential routes of exposure: inhalation, skin contact,
and eye contact.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification Rationale

Protects against accidental
splashes and airborne dust
Safety goggles or a face particles causing serious eye
shield. irritation. Conforms to OSHA
29 CFR 1910.133 or European
Standard EN166.[6]

Eye Protection

Prevents skin contact which
] Chemical-resistant gloves can cause irritation.[7] Always
Hand Protection . )
(e.g., nitrile). inspect gloves before use and

change them frequently.

Protects skin and personal

Body Protection Laboratory coat. ) o
clothing from contamination.
A NIOSH-approved respirator
) ) Not required if handled in a may be necessary for large
Respiratory Protection ) ] ] ]
fume hood. spills or if engineering controls
fail.[8][9]

Experimental Workflow: Weighing and Solubilizing

The following protocol outlines the standard procedure for safely handling the solid reagent.
Step-by-Step Protocol:

e Preparation: Don all required PPE before entering the designated handling area. Ensure the
chemical fume hood is operational.

o Equilibration: Allow the reagent container to equilibrate to room temperature before opening.
This prevents condensation of atmospheric moisture, which could affect reagent stability.

e Weighing: Carefully transfer the desired amount of the solid to a tared weigh boat or vial
using a clean spatula. Avoid creating dust. Perform this task deep within the fume hood.

» Solubilization: Add the solvent to the vessel containing the weighed solid. Cap the vessel
and mix by gentle swirling or vortexing until fully dissolved.
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e Cleanup: Clean any residual solid from the spatula and weighing area with a damp cloth
(using a compatible solvent). Dispose of all contaminated materials as hazardous waste.

o Storage: Tightly seal the main reagent container and return it to the recommended storage
conditions (2-8°C).[1]
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Caption: Safe handling workflow for Boc-D-glu-oet dcha.
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Section 4: Storage and Stability

Proper storage is critical for maintaining the chemical integrity of Boc-D-glu-oet dcha.
o Temperature: Store refrigerated at 2-8°C.[1]
o Atmosphere: Keep the container tightly sealed to protect from moisture and air.

e Incompatibilities: Avoid contact with strong oxidizing agents and strong acids, which could
degrade the Boc protecting group or the DCHA salt.[5]

Section 5: Emergency Procedures

In the event of an exposure or spill, a rapid and informed response is essential.

First-Aid Measures

These measures are based on the available Safety Data Sheet.[2]

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.[2]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and plenty of water. Consult a doctor.[2]

o Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Seek immediate medical attention.[2][4]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a poison control center or doctor immediately.[2]

Accidental Release Measures

o Evacuate: Keep unnecessary personnel away from the spill area.
o Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

o Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[2]
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o Collect: Carefully sweep or scoop up the spilled solid material, avoiding dust formation.
Place it into a suitable, labeled, and closed container for disposal.[2]

o Decontaminate: Clean the spill area thoroughly.
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Caption: Emergency response workflow for an accidental spill.
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Section 6: Waste Disposal

Chemical waste must be managed in a way that ensures environmental and personal safety.
The disposal procedure for Boc-D-glu-oet dcha should align with institutional and local
regulations for hazardous chemical waste.

Step-by-Step Disposal Protocol:

e Segregation: Collect all waste materials contaminated with Boc-D-glu-oet dcha (e.g.,
unused reagent, contaminated gloves, weigh boats, paper towels) in a dedicated, sealed,
and clearly labeled hazardous waste container.

e Labeling: The waste container label must include:
o The words "Hazardous Waste"

o The full chemical name: N-a-(tert-Butoxycarbonyl)-D-glutamic acid-a-ethyl ester
dicyclohexylammonium salt

o The associated hazards (e.g., Irritant, Harmful if Swallowed)

o Storage: Store the sealed waste container in a designated satellite accumulation area until it
is collected by Environmental Health and Safety (EHS) personnel.

o Documentation: Maintain accurate records of the waste generated as required by your
institution.

Never dispose of Boc-D-glu-oet dcha by flushing it down the drain or mixing it with general
laboratory trash.

Conclusion

The safe and effective use of Boc-D-glu-oet dcha in a research setting is predicated on a
foundation of knowledge and adherence to established safety protocols. By understanding its
chemical properties, recognizing its potential hazards, and consistently applying the handling,
storage, and emergency procedures outlined in this guide, researchers can minimize risks and
ensure both personal safety and the integrity of their scientific work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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